(Z)-ethyl 2-((8-methoxy-3-((4-methoxyphenyl)carbamoyl)-2H-chromen-2-ylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(Z)-[8-methoxy-3-[(4-methoxyphenyl)carbamoyl]chromen-2-ylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C29H28N2O6S/c1-4-36-29(33)24-20-9-5-6-11-23(20)38-28(24)31-27-21(16-17-8-7-10-22(35-3)25(17)37-27)26(32)30-18-12-14-19(34-2)15-13-18/h7-8,10,12-16H,4-6,9,11H2,1-3H3,(H,30,32)/b31-27-
• InChI Key: TVPDVKNCKIIHHK-QVTSOHHYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)N=C3C(=CC4=C(O3)C(=CC=C4)OC)C(=O)NC5=CC=C(C=C5)OC
• Isomeric SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)/N=C\3/C(=CC4=C(O3)C(=CC=C4)OC)C(=O)NC5=CC=C(C=C5)OC
• Molecular Formula: C29H28N2O6S
• Molecular Weight: 532.6 g/mol

Description

(Z)-ethyl 2-((8-methoxy-3-((4-methoxyphenyl)carbamoyl)-2H-chromen-2-ylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C29H28N2O6S and its molecular weight is 532.61. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies

The synthesis of related compounds often involves cyclopropanation or cyclization reactions. For example, the synthesis of ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates has been reported through simple procedures, highlighting the utility of such structures in medicinal chemistry for their antimicrobial and antioxidant activities (Raghavendra et al., 2016). Similarly, the synthesis of azo-Schiff bases like ethyl 2-((E)-(4-((E)-(4-ethylphenyl)diazenyl)-2hydroxybenzylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate has been reported, demonstrating the versatility of such thiophene-containing compounds in the synthesis of complex molecules (Menati et al., 2020).

Biological Activities

Compounds containing the benzo[b]thiophene moiety, similar to the one in the queried compound, have shown a range of biological activities. Ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes, for example, have demonstrated significant antioxidant, analgesic, and anti-rheumatic effects in in vivo models (Sherif & Hosny, 2014). This suggests the potential of similar structures in the development of new therapeutic agents.

Material Science Applications

The structural features of compounds related to the queried compound also find applications in material science, particularly in the synthesis of photochromic materials. The synthesis of photochromic thieno-2H-chromenes, for example, involves hydroxybenzo[b]thiophenes, highlighting the relevance of such structures in the development of materials with tunable optical properties (Queiroz et al., 2000).